Cas no 2172621-22-4 (2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid)

• Product Name: 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid
• CAS No: 2172621-22-4
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6428317
• PubChem ID: 165525521
• Update Time: 2025-11-03

2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid
• 2172621-22-4
• EN300-1498107
• 2-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methylbenzoic acid

• Inchi： 1S/C27H23BrN2O5/c1-16-13-23(28)21(26(32)33)14-24(16)30-25(31)11-6-12-29-27(34)35-15-22-19-9-4-2-7-17(19)18-8-3-5-10-20(18)22/h2-11,13-14,22H,12,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b11-6+
• InChI Key： FSSLYIZSNYJHIG-IZZDOVSWSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid

Compound CAS No. 2172621-22-4: 2-Bromo-5-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-enamido)-4-methylbenzoic Acid

The compound with CAS No. 2172621-22-4, known as 2-bromo-5-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-enamido)-4-methylbenzoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted benzoic acid moiety. The presence of these functional groups makes it highly versatile for various applications.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which further connects to a butenamide chain. This configuration suggests potential applications in the development of bioactive molecules and targeted drug delivery systems.

The bromine atom in the structure plays a critical role in determining the compound's reactivity and selectivity. Bromine substitution is often utilized in medicinal chemistry to enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has shown that brominated compounds can exhibit improved bioavailability and reduced toxicity compared to their non-brominated counterparts.

The benzoic acid moiety in this compound adds another layer of functionality. Benzoic acids are commonly found in natural products and are known for their anti-inflammatory, antioxidant, and antimicrobial properties. The substitution pattern on the benzene ring (specifically at positions 4 and 5) influences the compound's solubility, stability, and interaction with biological systems. The methyl group at position 4 further modulates these properties, making the compound suitable for various biological assays.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can identify potential targets for this compound within the human body. These studies have revealed that compound CAS No. 2172621-22-4 may interact with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has shown promise in materials science. The presence of conjugated double bonds in the butenamide chain allows for π-electron delocalization, which can be harnessed in the development of optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have recently explored similar compounds for their ability to enhance device efficiency by improving charge transport properties.

The synthesis of compound CAS No. 2172621-22-4 involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of Fmoc-amino acids with brominated aromatic compounds under specific reaction conditions. Recent optimizations in these reaction conditions have led to higher yields and improved purity levels, making large-scale production more feasible.

In conclusion, CAS No. 2172621-22-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development efforts.